Cas no 1250918-47-8 (4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine)

• Product Name: 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine
• CAS No: 1250918-47-8
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• MDL: MFCD16671535
• CID: 4691279
• Update Time: 2025-08-05

4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-[1-(3-thienyl)ethyl]-1H-pyrazol-5-amine
• T4096
• 1H-pyrazol-5-amine, 4-methyl-1-[1-(3-thienyl)ethyl]-
• 4-methyl-1-[1-(thiophen-3-yl)ethyl]-1H-pyrazol-5-amine
• 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine

• MDL： MFCD16671535
• Inchi： 1S/C10H13N3S/c1-7-5-12-13(10(7)11)8(2)9-3-4-14-6-9/h3-6,8H,11H2,1-2H3
• InChI Key： NWIDZNXGFKMKLF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)N1C(=C(C)C=N1)N

Computed Properties

• Exact Mass: 207.083
• Monoisotopic Mass: 207.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1

Additional information on 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine

Chemical Profile of 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine (CAS No. 1250918-47-8)

4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine, identified by its CAS number 1250918-47-8, is a structurally complex organic compound belonging to the pyrazole class. This molecule features a pyrazole core substituted with a methyl group at the 4-position, an N-substituted 1-(3-thienyl)ethyl side chain, and an amine functional group at the 5-position. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a subject of interest in pharmaceutical and agrochemical research.

The pyrazole scaffold is a privileged structure in medicinal chemistry, renowned for its versatility in drug design. Pyrazoles exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 3-thienyl moiety in 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine introduces additional pharmacophoric elements that can influence its interactions with biological targets. Thiophene derivatives are known for their ability to modulate enzyme activity and receptor binding, further enhancing the compound's potential as a lead molecule.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional conformation of small molecules like 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine. Molecular dynamics simulations and docking studies suggest that the methyl group at the 4-position and the N-substituted 1-(3-thienyl)ethyl side chain play critical roles in stabilizing interactions with protein targets. These insights have guided the optimization of analogs to improve binding affinity and selectivity.

In vitro studies have demonstrated that derivatives of pyrazole with thienyl substituents exhibit promising activity against various kinases and transcription factors. For instance, modifications at the 5-amino position can alter the compound's solubility and metabolic stability, which are crucial factors for drug development. The amine group in 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine provides a site for further functionalization, enabling the synthesis of prodrugs or conjugates that enhance delivery or target specificity.

The synthesis of 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine involves multi-step organic reactions, including condensation, cyclization, and alkylation processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only improve yield but also allow for greater control over regioselectivity, which is essential for producing high-purity compounds.

Biological evaluation of 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine has revealed interesting pharmacological profiles. Preclinical studies indicate that this compound may possess inhibitory activity against certain enzymes implicated in metabolic disorders and inflammation. The thienyl group appears to contribute to these effects by modulating electron density and hydrogen bonding capabilities. Additionally, structural analogs have been investigated for their potential in treating neurological disorders, where pyrazole derivatives have shown neuroprotective properties.

The agrochemical sector has also explored pyrazole-based compounds for their herbicidal and pesticidal effects. The structural features of 4-Methyl-1-1-(3-thienyl)ethyl-1H-pyrazol-5-amine, particularly the methyl and thienyl substituents, may contribute to its ability to interact with plant-specific enzymes or receptors. Such interactions can lead to selective weed control or pest prevention without harming crops.

Future research directions for 4-Methyl-1-(3-thienyl)-4-methylpyrazolamidine (CAS No. 12509891847) include exploring its role in disease models using organotypic cultures or animal models. By integrating high-throughput screening technologies with machine learning algorithms, researchers can accelerate the discovery of novel derivatives with enhanced therapeutic potential. The combination of experimental data with predictive modeling will provide a comprehensive understanding of how structural modifications influence biological activity.

The development of new synthetic routes to 4-Methyl(3-Thienylethyl)-Pyrazolamidine (CAS No. 12509891847) is another critical area of focus. Green chemistry principles are being applied to minimize waste and energy consumption during production processes. Catalytic systems that utilize renewable resources or biodegradable solvents could make large-scale synthesis more sustainable while maintaining high chemical purity.

In conclusion,4-Methyl(3-Thienylethyl)-Pyrazolamidine (CAS No.) represents a promising candidate for further investigation in pharmaceuticals and agrochemicals due to its unique structural features and demonstrated biological activity.* Continued exploration into its chemical properties,* synthetic pathways,*and pharmacological effects*will contribute significantly*to advancing drug discovery*and sustainable agriculture.* By leveraging*modern research tools*and interdisciplinary approaches,*the full potential*of this compound*can be realized.*